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Compound of Interest

Compound Name: Allyl benzyl ether

Cat. No.: B088877

This guide provides comprehensive information on the molecular properties, synthesis, and
relevant chemical pathways of allyl benzyl ether, tailored for researchers, scientists, and
professionals in drug development.

Core Molecular and Physical Properties

Allyl benzyl ether is a colorless liquid with a characteristic sweet, ethereal, and somewhat
fruity odor.[1][2] It is recognized for its utility as a solvent, a synthetic intermediate, and a
protecting group in organic synthesis.[3][4]

Table 1: Physicochemical Properties of Allyl Benzyl Ether
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Property Value References
Molecular Formula C10H120 (415116171
Molecular Weight 148.20 g/mol 516171181
CAS Number 14593-43-2 [4]

Density 0.959 g/mL at 25 °C 9]

Boiling Point 204-205 °C [9]

Flash Point 76 °C (169 °F) 9]
Refractive Index n20/D 1.507 9]

SMILES C=CCOCclcccccl [6]
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Experimental Protocols for Synthesis

The synthesis of allyl benzyl ether is commonly achieved through Williamson ether synthesis,
where an alcohol is deprotonated to form an alkoxide, which then undergoes nucleophilic
substitution with an alkyl halide.

Protocol 1: Synthesis using Sodium Hydride

This protocol details the synthesis of allyl benzyl ether from benzyl alcohol and allyl bromide
using sodium hydride as a base.

Materials:

Benzyl alcohol

Sodium hydride (50% dispersion in mineral oil)

Allyl bromide

Dry dimethylformamide (DMF)
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» Diethyl ether

o Sodium sulfate

« Silica gel for column chromatography
e Hexane

e Methylene chloride

Procedure:

e Under a nitrogen atmosphere, add sodium hydride (4.8 g, 0.2 mol) to benzyl alcohol (21.6 g,
0.2 mol) in 150 mL of dry DMF at room temperature.[10]

 Stir the suspension at room temperature for 30 minutes, then heat at 60°C for 30 minutes.
[10]

e Add allyl bromide (24.2 g, 0.2 mol) dropwise to the suspension at 50°C with stirring.[10]

o Heat the reaction mixture at 90°C for 5.5 hours under nitrogen.[10]

 After cooling, stir the mixture at room temperature overnight.[10]

e Remove the DMF using a rotary evaporator.[10]

o Extract the resulting oil with diethyl ether and dry the organic layer over sodium sulfate.[10]
o Evaporate the ether.[10]

 Purify the crude product by silica gel column chromatography, first eluting with hexane to
remove mineral oil, followed by methylene chloride to elute the allyl benzyl ether.[10]

Evaporation of the solvent yields the final product as a pale yellow liquid.[10]
Protocol 2: Solvent-Free Synthesis using Potassium Hydroxide

This method provides a convenient and efficient synthesis of allyl benzyl ether from benzyl
alcohol and allyl bromide using solid potassium hydroxide, eliminating the need for a solvent.
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Materials:

e Benzyl alcohol (108 mg, 1 mmol)

e Allyl bromide

e Solid potassium hydroxide (KOH) pellets

Procedure:

In a suitable reaction vessel, mix benzyl alcohol (108 mg, 1 mmol) with an excess of allyl
bromide.[3][11]

» Add solid potassium hydroxide pellets to the mixture.[3][11]

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).[11]

e The reaction typically proceeds to high yield (e.g., 96%) within 4.5 to 5 hours.[2][3]

» Upon completion, the crude product can be purified by direct loading onto a silica gel pad
and eluting with an appropriate solvent like n-hexane.[11]

Chemical Pathways and Relationships
Synthesis Workflow Diagram

The following diagram illustrates the key steps in the Williamson ether synthesis of allyl benzyl
ether from benzyl alcohol and allyl bromide.

Reactants:
Benzyl Alcohol
Allyl Bromide >

Product:
Allyl Benzyl Ether

Reacts with
Allyl Bromide > SN2 Reaction:
Nucleophilic Attack

Deprotonation:
Formation of
Benzyl Alkoxide

Byproduct
(e.g., NaBr or KBr)

Base
(e.g., NaH or KOH)
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Click to download full resolution via product page

Caption: Williamson ether synthesis of Allyl Benzyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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